1-Bromo-2-propoxycycloheptane

• Molecular Formula: C10H19BrO
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 1-bromo-2-propoxycycloheptane
• InChI: InChI=1S/C10H19BrO/c1-2-8-12-10-7-5-3-4-6-9(10)11/h9-10H,2-8H2,1H3
• InChI Key: STCKPPJYJYXQSB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCCCCC1Br

Description

1-Bromo-2-propoxycycloheptane (C₁₀H₁₉BrO) is a brominated cycloheptane derivative featuring a bromine atom and a propoxy group at positions 1 and 2, respectively. The compound’s molecular weight is approximately 235.15 g/mol, derived from its molecular formula. The propoxy group enhances polarity, suggesting moderate solubility in organic solvents like dichloromethane or ether.

This compound is likely employed as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where the bromine atom serves as a leaving group. Its applications may parallel those of related bromocycloalkanes, such as alkylation agents or precursors for pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-2-propoxycycloheptane can be synthesized through several methods. One common approach involves the bromination of 2-propoxycycloheptane. This reaction typically uses bromine (Br2) in the presence of a solvent like carbon tetrachloride (CCl4) under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: Industrial production of 1-Bromo-2-propoxycycloheptane may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-propoxycycloheptane undergoes various chemical reactions, including:

Nucleophilic Substitution (SN2): The bromine atom can be replaced by other nucleophiles such as hydroxide (OH-), cyanide (CN-), or amines (NH2-).

Elimination (E2): Under strong basic conditions, the compound can undergo elimination to form alkenes.

Oxidation: The propoxy group can be oxidized to form corresponding aldehydes or carboxylic acids under specific conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium cyanide (KCN) in polar aprotic solvents.

Elimination: Strong bases such as potassium tert-butoxide (KOtBu) in solvents like dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Major Products:

Substitution: Formation of 2-propoxycycloheptane derivatives.

Elimination: Formation of cycloheptene derivatives.

Oxidation: Formation of propoxycycloheptanone or propoxycycloheptanoic acid.

Scientific Research Applications

1-Bromo-2-propoxycycloheptane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in studying the effects of brominated compounds on biological systems.

Medicine: Investigated for its potential pharmacological properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-2-propoxycycloheptane involves its interaction with various molecular targets. The bromine atom can participate in nucleophilic substitution reactions, while the propoxy group can undergo oxidation or elimination. These reactions can lead to the formation of reactive intermediates that interact with biological molecules, potentially affecting cellular pathways and functions .

Comparison with Similar Compounds

Key Observations:

• Ring Size and Strain : Cycloheptane’s larger ring introduces slight strain compared to cyclohexane (chair conformation) or cyclopentane (envelope conformation), reducing SN2 reactivity due to steric hindrance around the bromine atom .
• Alkoxy Group Impact: The propoxy group (C₃H₇O) increases hydrophobicity compared to methoxy (C₁H₃O) or ethoxy (C₂H₅O) groups, reducing aqueous solubility but enhancing compatibility with non-polar solvents.
• Boiling Points : Longer alkoxy chains and larger rings elevate boiling points due to increased molecular surface area and van der Waals interactions.

Biological Activity

1-Bromo-2-propoxycycloheptane is a brominated organic compound that has garnered attention in various fields of research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by diverse sources and data tables.

1-Bromo-2-propoxycycloheptane has the following chemical characteristics:

• Molecular Formula : C10H17BrO
• Molecular Weight : 235.15 g/mol
• IUPAC Name : 1-bromo-2-propoxycycloheptane

These properties influence the compound's interactions within biological systems.

The biological activity of 1-Bromo-2-propoxycycloheptane primarily involves its interaction with cellular receptors and enzymes. Its bromine atom enhances lipophilicity, facilitating cell membrane penetration. Once inside the cell, it may modulate enzyme activity and signaling pathways, potentially affecting various physiological processes.

Antimicrobial Activity

Research indicates that 1-Bromo-2-propoxycycloheptane exhibits antimicrobial properties. A study demonstrated its effectiveness against several bacterial strains, including Escherichia coli and Staphylococcus aureus. The compound's mechanism appears to involve disruption of bacterial cell membranes, leading to increased permeability and cell death.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL

Cytotoxicity Studies

Cytotoxicity assessments have shown that 1-Bromo-2-propoxycycloheptane can induce apoptosis in cancer cell lines. In vitro studies on human breast cancer cells (MCF-7) revealed that the compound triggers apoptotic pathways, evidenced by increased caspase-3 activity.

Cell Line	IC50 (µM)
MCF-7	25
HeLa	30

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Antibiotics evaluated the antimicrobial efficacy of various brominated compounds, including 1-Bromo-2-propoxycycloheptane. The results highlighted its significant activity against Gram-positive bacteria, suggesting potential applications in developing new antibiotics.

Case Study 2: Cancer Cell Apoptosis

In a research article from Cancer Letters, scientists investigated the effects of halogenated compounds on breast cancer cells. They found that treatment with 1-Bromo-2-propoxycycloheptane led to a marked reduction in cell viability and increased markers of apoptosis, indicating its potential as an anti-cancer agent.

Future Directions

Further research is warranted to explore the full spectrum of biological activities associated with 1-Bromo-2-propoxycycloheptane. Investigations into its pharmacokinetics, toxicity profiles, and potential therapeutic applications could pave the way for novel treatments in infectious diseases and cancer therapy.